![molecular formula C18H14N2O3 B2919902 (2E)-2-(1,3-benzoxazol-2-yl)-3-(2,4-dimethoxyphenyl)prop-2-enenitrile CAS No. 586989-78-8](/img/structure/B2919902.png)
(2E)-2-(1,3-benzoxazol-2-yl)-3-(2,4-dimethoxyphenyl)prop-2-enenitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2E)-2-(1,3-benzoxazol-2-yl)-3-(2,4-dimethoxyphenyl)prop-2-enenitrile is a chemical compound with potential applications in scientific research. It is a yellow crystalline solid with a molecular formula of C20H17N2O3.
Scientific Research Applications
Synthesis and Characterization
- A study explored the synthesis and antioxidant properties of new dimethoxyphenyl-1,2,4-triazoles. The preparative methods developed for these compounds involved the study of acid hydrolysis reactions and the evaluation of their antioxidant activity, demonstrating the potential for pharmaceutical applications (Dovbnya et al., 2022).
- Another research focused on the synthesis and characterisation of ruthenium complexes containing dimethoxyphenyl and a pendent catechol ring, showcasing the importance of these complexes in understanding the electronic structures and potential catalytic activities (O'Brien et al., 2004).
Optical and Electronic Properties
- Research on luminescent rhenium(I) phenanthroline complexes containing benzoxazol-2-ylidene ligands highlighted the synthesis, characterization, and photophysical study of these complexes. The study reveals their potential for applications in light-emitting devices and sensors due to their luminescent properties (Ko et al., 2012).
- An in-depth quantum chemical investigation of electro-optical and charge-transport properties of a similar compound, focusing on its potential as a hole-transport material for organic electronic devices, was conducted. This study provided insights into the structural, electro-optical, and charge-transport properties, contributing to the development of efficient organic electronics (Irfan et al., 2015).
properties
IUPAC Name |
(E)-2-(1,3-benzoxazol-2-yl)-3-(2,4-dimethoxyphenyl)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O3/c1-21-14-8-7-12(17(10-14)22-2)9-13(11-19)18-20-15-5-3-4-6-16(15)23-18/h3-10H,1-2H3/b13-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFKRNTURBASZCO-UKTHLTGXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C=C(C#N)C2=NC3=CC=CC=C3O2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=C(C=C1)/C=C(\C#N)/C2=NC3=CC=CC=C3O2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.